Methyl 7beta-Hydroxy-3-ketocholanoate
Methyl 7beta-Hydroxy-3-ketocholanoate
Brand Name:
Vulcanchem
CAS No.:
67371-28-2
VCID:
VC0018811
InChI:
InChI=1S/C25H40O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-21,23,27H,5-14H2,1-4H3/t15-,16+,18-,19+,20+,21+,23-,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(=O)C4)C)O)C
Molecular Formula:
C₂₅H₄₀O₄
Molecular Weight:
404.58
Methyl 7beta-Hydroxy-3-ketocholanoate
CAS No.: 67371-28-2
Cat. No.: VC0018811
Molecular Formula: C₂₅H₄₀O₄
Molecular Weight: 404.58
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 67371-28-2 |
|---|---|
| Molecular Formula | C₂₅H₄₀O₄ |
| Molecular Weight | 404.58 |
| IUPAC Name | methyl (4R)-4-[(5R,7S,8S,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H40O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-21,23,27H,5-14H2,1-4H3/t15-,16+,18-,19+,20+,21+,23-,24+,25-/m1/s1 |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(=O)C4)C)O)C |
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